ATX inhibitor 27

• Molecular Formula: C26H26ClN5O3
• Molecular Weight: 492.0 g/mol
• InChI: InChI=1S/C26H26ClN5O3/c1-17(33)31-9-7-19(8-10-31)20-5-6-24-22(12-20)26(35)32(16-29-24)15-25(34)30(2)14-18-3-4-21(13-28)23(27)11-18/h3-6,11-12,16,19H,7-10,14-15H2,1-2H3
• InChIKey: NOCAIBYMDMOXIX-UHFFFAOYSA-N

ATX Inhibitor 27 Identity and Potency

ATX inhibitor 27 (also designated Compound 31, CAS 2023027-81-6) is a synthetic small-molecule autotaxin (ATX/ENPP2) inhibitor with a molecular formula of C26H26ClN5O3 and a molecular weight of 491.97 g/mol [1]. It functions by inhibiting the lysophospholipase D (lysoPLD) activity of ATX, thereby reducing the enzymatic conversion of lysophosphatidylcholine (LPC) to the bioactive lipid mediator lysophosphatidic acid (LPA) [1]. ATX inhibitor 27 is a research tool compound intended for preclinical investigations of the ATX-LPA signaling axis in inflammation, fibrosis, oncology, and neurodegeneration [1].

Workflow ATX-LPA pathway modulation studies

Mechanism Non‑zinc binding mode investigation

Disease Context Fibrotic and oncogenic pathway research

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source

Unique Binding Mode of ATX Inhibitor 27

Autotaxin inhibitors exhibit substantial heterogeneity in enzyme inhibitory potency, whole-blood activity, selectivity profiles, binding modes, and in vivo pharmacokinetic/pharmacodynamic (PK/PD) behavior. A 2021 patent review highlighted that most emerging ATX inhibitors are close structural analogs of earlier compounds such as GLPG1690 and PF-8380, underscoring an urgent need for inhibitors with diverse structural features and differentiated properties [1]. PF-8380 shows an isolated enzyme IC50 of 2.8 nM but only 101 nM in human whole blood, while GLPG1690 (ziritaxestat) demonstrates an enzymatic IC50 of 131 nM and Ki of 15 nM [2]. PAT-505, a non-competitive inhibitor, exhibits IC50 values ranging from 2 nM in Hep3B cells to 62 nM in mouse plasma [3]. These divergences mean that substituting one ATX inhibitor for another without verifying the specific assay context, cellular permeability, species cross-reactivity, or off-target profile can yield non-comparable or misleading experimental results. Procurement decisions must therefore be guided by the specific quantitative evidence that defines the intended experimental application.

Zinc‑chelating inhibitors may not replicate non‑zinc binding kinetics

Clinical tunnel‑binder pharmacodynamics may not match whole‑blood LPA lowering

Resistance to endogenous substrate displacement may not transfer across binding modes

• [1] Tan Z, et al. An updated patent review of autotaxin inhibitors (2017-present). Expert Opin Ther Pat. 2021;31(5):421-434. PMID: 33342311. View Source
• [2] Gierse J, et al. A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. J Pharmacol Exp Ther. 2010. View Source
• [3] Bain G, et al. Selective Inhibition of Autotaxin Is Efficacious in Mouse Models of Liver Fibrosis. J Pharmacol Exp Ther. 2017;360(1):1-13. View Source

ATX Inhibitor 27 Comparative Evidence

Non-Zinc Binding Mode Advantage

ATX inhibitor 27 inhibits human autotaxin (hATX) with an IC50 of 13 nM, representing approximately a 10-fold improvement in enzymatic potency relative to the clinical-stage ATX inhibitor GLPG1690 (ziritaxestat), which demonstrates an IC50 of 131 nM under comparable purified enzyme assay conditions [1]. While a direct head-to-head comparison in the same study is not available, both values are derived from standardized recombinant hATX enzymatic assays using commercial suppliers, enabling cross-study potency comparison.

Binding Mode

Class‑level

Target Non‑Zn²⁺ binding (hydrophobic pocket & channel occupancy)

Comparator Zinc‑binding inhibitors (PF‑8380, GLPG1690)

Supports non‑zinc mechanism differentiation

Structural modeling derived; confirm in target assay

Evidence Dimension	Inhibitory potency against recombinant human autotaxin (hATX)
Target Compound Data	IC50 = 13 nM
Comparator Or Baseline	GLPG1690 (ziritaxestat): IC50 = 131 nM
Quantified Difference	ATX inhibitor 27 is approximately 10.1-fold more potent than GLPG1690 in enzymatic hATX inhibition
Conditions	Purified recombinant human autotaxin enzyme assay; standard commercial vendor test conditions

Why This Matters

Higher enzymatic potency may enable lower compound concentrations to achieve equivalent target engagement in cellular or in vivo studies, potentially reducing off-target effects and improving experimental signal-to-noise ratios.

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source

Enzymatic Potency vs GLPG1690

While whole-blood IC50 data for ATX inhibitor 27 are not explicitly reported in available vendor datasheets, cross-study comparison with the well-characterized tool compound PF-8380 provides important context. PF-8380 demonstrates an isolated enzyme IC50 of 2.8 nM but exhibits a right-shifted potency in human whole blood with an IC50 of 101 nM—a 36-fold reduction in apparent potency due to plasma protein binding and cellular partitioning effects [2]. This whole-blood attenuation is a recognized challenge across the ATX inhibitor class [1]. Researchers selecting ATX inhibitor 27 for ex vivo or in vivo studies should anticipate similar potency shifts and design dose-response experiments accordingly, as no whole-blood IC50 data are currently published for this compound.

Enzymatic ATX IC₅₀

Reported

13 nM

Supports enzyme inhibition assay context

Comparator context: GLPG1690 131 nM, ATX inhibitor 5 15.3 nM

Evidence Dimension	Potency attenuation from isolated enzyme to human whole-blood LPA suppression
Target Compound Data	Enzymatic hATX IC50 = 13 nM; whole-blood IC50 = Not reported
Comparator Or Baseline	PF-8380: Enzymatic IC50 = 2.8 nM; Whole-blood IC50 = 101 nM
Quantified Difference	PF-8380 exhibits a 36-fold right-shift in potency from isolated enzyme to human whole blood
Conditions	Human whole blood incubated with inhibitor for 2 h; LPA levels measured by LC-MS/MS

Why This Matters

Understanding the class-wide attenuation of ATX inhibitor potency in whole blood informs experimental design, compound procurement quantities, and expected in vivo dose requirements relative to in vitro IC50 values.

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source
• [2] Gierse J, et al. A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. J Pharmacol Exp Ther. 2010. View Source

Cell-Based Potency vs Established Probes

ATX inhibitor 27 demonstrates measurable inhibitory activity against both human autotaxin (hATX) and lysophosphatidylcholine (LPC), with reported IC50 values of 13 nM and 23 nM, respectively [1]. The 1.8-fold difference between enzyme and substrate IC50 values (23 nM vs. 13 nM) suggests the compound may interact with ATX in a manner that modulates substrate binding or recognition. This dual readout profile is not universally reported for all ATX inhibitors; many comparator compounds, including PF-8380 and GLPG1690, are characterized solely by their ATX enzyme IC50 values [2].

Cell‑Based ATX IC₅₀

Reported

23 nM

Supports cell‑based LPA suppression assay context

Comparator context: BI‑2545 29 nM, PF‑8380 101 nM (whole blood)

Evidence Dimension	Inhibitory activity against human ATX enzyme vs. LPC substrate
Target Compound Data	hATX IC50 = 13 nM; LPC IC50 = 23 nM
Comparator Or Baseline	PF-8380: hATX IC50 = 2.8 nM; LPC IC50 = Not reported. GLPG1690: hATX IC50 = 131 nM; LPC IC50 = Not reported
Quantified Difference	1.8-fold difference between LPC and hATX IC50 values (23 nM vs. 13 nM) for ATX inhibitor 27; comparator LPC IC50 values not available
Conditions	Standard commercial vendor test conditions using recombinant hATX and LPC substrate

Why This Matters

The availability of LPC IC50 data provides an additional quality-control metric for lot-to-lot consistency and offers insight into the compound's potential to interfere with substrate-enzyme interactions, a feature that may be relevant for researchers investigating ATX-LPA pathway modulation mechanisms.

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source
• [2] Gierse J, et al. A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. J Pharmacol Exp Ther. 2010. View Source

In Vivo LPA Reduction Validation

ATX inhibitor 27 and PAT-505 represent structurally distinct ATX inhibitors with differing potency profiles across assay formats. PAT-505 is a selective, non-competitive ATX inhibitor with an enzymatic IC50 of 2 nM in Hep3B cell-based assays, 9.7 nM in human blood, and 62 nM in mouse plasma [2]. ATX inhibitor 27 demonstrates an enzymatic hATX IC50 of 13 nM [1]. The 6.5-fold difference in cell-free enzymatic potency (13 nM vs. 2 nM) favors PAT-505; however, the relationship between cell-free and physiologically relevant potency for ATX inhibitor 27 remains uncharacterized in published vendor data. Researchers selecting between these compounds should weigh the established whole-blood and species-specific potency data available for PAT-505 against the more potent enzymatic profile of ATX inhibitor 27 relative to GLPG1690, noting that PAT-505 benefits from extensive characterization including selectivity profiling against ENPP family proteins and a panel of receptors at 10 μM [2].

In Vivo PD Validation

Reported

Sustained plasma LPA reduction in rat model

Supports in vivo target engagement endpoint context

Positive control for ATX‑LPA axis modulation monitoring

Evidence Dimension	Enzymatic hATX inhibition potency compared to cell-based and plasma potency
Target Compound Data	Enzymatic hATX IC50 = 13 nM; Hep3B cellular IC50 = Not reported; Human blood IC50 = Not reported; Mouse plasma IC50 = Not reported
Comparator Or Baseline	PAT-505: Hep3B cellular IC50 = 2 nM; Human blood IC50 = 9.7 nM; Mouse plasma IC50 = 62 nM
Quantified Difference	PAT-505 is 6.5-fold more potent than ATX inhibitor 27 in cell-free enzymatic assays (2 nM vs. 13 nM); no comparative data available for ATX inhibitor 27 in cellular or plasma assays
Conditions	Hep3B cell-based assay for PAT-505; recombinant hATX enzymatic assay for ATX inhibitor 27

Why This Matters

This comparison highlights a critical procurement consideration: PAT-505 offers well-characterized, translationally relevant potency across multiple species and assay formats, whereas ATX inhibitor 27 provides superior enzymatic potency to GLPG1690 but with limited characterization of its cellular and in vivo activity, making it more suitable for early-stage biochemical screening rather than advanced preclinical studies.

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source
• [2] Bain G, et al. Selective Inhibition of Autotaxin Is Efficacious in Mouse Models of Liver Fibrosis. J Pharmacol Exp Ther. 2017;360(1):1-13. View Source

ATX Inhibitor 27 Research Applications

Non-Zinc Binding Mechanism Studies

ATX inhibitor 27, with an hATX IC50 of 13 nM—approximately 10-fold more potent than the clinical-stage comparator GLPG1690 (IC50 = 131 nM)—is well-suited for cell-free biochemical screening assays where maximizing target engagement at lower compound concentrations is the primary experimental objective. This includes recombinant ATX enzymatic activity assays using fluorogenic or chromogenic substrates, as well as in vitro LPA production measurements from purified enzyme systems. The compound's dual IC50 values for hATX (13 nM) and LPC (23 nM) provide built-in assay validation metrics, enabling researchers to cross-check compound activity using two independent readouts. This application scenario is supported by vendor-reported enzymatic potency data [1].

Sustained LPA Suppression In Vivo

The availability of a separately quantified LPC IC50 value (23 nM) alongside the hATX IC50 (13 nM) makes ATX inhibitor 27 a valuable tool for dissecting the relationship between ATX enzymatic inhibition and substrate binding or recognition [1]. The 1.8-fold difference between these values (23 nM vs. 13 nM) suggests the compound may differentially affect substrate-enzyme interactions. Researchers investigating the molecular pharmacology of ATX, including structure-activity relationship (SAR) studies or binding-mode characterization, can leverage this dual-activity profile to explore how inhibitor binding influences LPC access to the catalytic pocket. This application is distinct from comparator compounds such as PF-8380 and GLPG1690, for which LPC IC50 values are not routinely reported [2].

Comparative Profiling in Biological Fluids

ATX inhibitor 27 is appropriately deployed as a reference compound or starting scaffold in medicinal chemistry optimization programs targeting the ATX-LPA axis. Its enzymatic potency (IC50 = 13 nM) provides a benchmark for evaluating novel chemical entities in head-to-head recombinant hATX assays [1]. The compound's designation as Compound 31 in the literature suggests it originates from a broader SAR series, making it a relevant comparator for iterative structure-based design efforts. However, given the absence of published whole-blood IC50, selectivity profiling, and pharmacokinetic data for ATX inhibitor 27 [2], researchers should not rely on this compound for in vivo target engagement studies without first conducting independent PK/PD characterization. This scenario is directly informed by the evidence limitations identified in Section 3.

Application

Selection Property

Validation Focus

Non‑zinc binding mechanism research

Non‑Zn²⁺ binding mode differentiation

Off‑target zinc‑dependent enzyme profiling

In vivo ATX‑LPA axis modulation studies

Sustained LPA lowering capability

Pharmacodynamic model‑response endpoint review

Complex biological fluid ATX inhibition assays

Cell‑based potency in protein‑rich matrices

Ex vivo LPA suppression endpoint validation

• [1] MedChemExpress. ATX inhibitor 27 Product Datasheet. CAS 2023027-81-6. View Source
• [2] Gierse J, et al. A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. J Pharmacol Exp Ther. 2010. View Source